Cas no 20810-06-4 (1-butanamine, n-(2-methylpropyl)-)
20810-06-4 structure
Product Name:1-butanamine, n-(2-methylpropyl)-
CAS No:20810-06-4
MF:C8H19N
MW:129.24316239357
CID:864545
Update Time:2025-04-19
1-butanamine, n-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-butanamine, n-(2-methylpropyl)-
- N-(2-methylpropyl)butan-1-amine
- Butylisobutyl amine
- N-isobutylbutylamine
-
- Inchi: 1S/C8H19N/c1-4-5-6-9-7-8(2)3/h8-9H,4-7H2,1-3H3
- InChI Key: CCRUHKGZAQXBKC-UHFFFAOYSA-N
- SMILES: CCCCNCC(C)C
Computed Properties
- Exact Mass: 129.15187
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 50.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- PSA: 12.03
1-butanamine, n-(2-methylpropyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
20810-06-4 (1-butanamine, n-(2-methylpropyl)-) Related Products
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